3,4-Dichloro-2-fluoroanisole

• IUPAC Name: 1,2-dichloro-3-fluoro-4-methoxybenzene
• InChI: InChI=1S/C7H5Cl2FO/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
• InChI Key: UMWHJMRXMFRYCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)Cl)Cl)F
• Molecular Formula: C7H5Cl2FO
• Molecular Weight: 195.01 g/mol

Description

3,4-Dichloro-2-fluoroanisole, also known as DCFA, is a chemical compound that belongs to the family of halogenated anisoles. It has a molecular formula of C7H5Cl2FO and a molecular weight of 195.02 g/mol.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with two chlorine atoms, one fluorine atom, and one methoxy group.

Scientific Research Applications

Molecular Structure and Conformation

A study on the molecular structures and conformational properties of fluoroanisoles, including analogues of 3,4-Dichloro-2-fluoroanisole, revealed insights into their geometric configurations. These studies, often using gas electron diffraction and quantum chemical methods, provide foundational knowledge on the physical characteristics of these compounds. For instance, Giricheva et al. (2004) explored the structures and conformations of 4-fluoroanisole and 3,4-difluoroanisole, finding two planar conformers for 3,4-difluoroanisole with nearly equal amounts, highlighting the subtle conformational dynamics influenced by fluorination and chlorination at specific positions on the aromatic ring (Giricheva et al., 2004).

Spectroscopic Characterization

Yu et al. (2011) investigated the effects of conformation and isotopic substitution on the properties of cis and trans 3-chloro-4-fluoroanisole using resonant two-photon ionization spectroscopy. This research contributes to a deeper understanding of how molecular structure affects electronic transitions and ionization energies, which is crucial for applications in molecular spectroscopy and the development of materials with specific optical properties (Yu et al., 2011).

Chemical Synthesis and Reactivity

Research on the synthesis and reactivity of fluoroanisole derivatives, including those similar to this compound, often focuses on developing new synthetic routes or studying their chemical behavior under various conditions. This knowledge is instrumental in the design and preparation of complex organic molecules for various applications, from materials science to pharmaceuticals. For example, Lawrence et al. (2003) described the synthesis of fluorinated analogues of combretastatin A-4, demonstrating the utility of fluoroanisole derivatives in the synthesis of compounds with potential anticancer activity (Lawrence et al., 2003).

Safety and Hazards

While specific safety data for 3,4-Dichloro-2-fluoroanisole is not available, it’s important to handle all chemical compounds with care. General safety measures include avoiding inhalation, ingestion, or skin contact, and using personal protective equipment.